Cobalt silicofluoride

• IUPAC Name: cobalt(2+);hexafluorosilicon(2-)
• InChI: InChI=1S/Co.F6Si/c;1-7(2,3,4,5)6/q+2;-2
• InChI Key: UGQWWKUOLIOJAF-UHFFFAOYSA-N
• Canonical SMILES: F[Si-2](F)(F)(F)(F)F.[Co+2]
• Molecular Formula: CoF6Si
• DSSTOX Substance ID: DTXSID60545422
• Molecular Weight: 201.009 g/mol
• CAS No.: 12021-67-9, 12021-68-0

Description

It typically appears as pale red crystals and is insoluble in water

Scientific Research Applications

Cobalt silicofluoride has several applications in scientific research, including:

Catalysis: It is used as a catalyst in various chemical reactions, particularly in fluorination and C-F bond activation.

Material Science: It is studied for its potential use in the development of new materials with unique properties.

Environmental Science: It is investigated for its role in environmental remediation processes.

Mechanism of Action

Target of Action

Cobalt silicofluoride, like other cobalt complexes, has been studied for its potential anticancer properties . The primary targets of cobalt complexes are often cancer cells, where they interact with various cellular components to inhibit proliferation .

Mode of Action

Cobalt complexes have been shown to interact with cellular targets, leading to changes in cell function . These interactions can lead to the inhibition of cell proliferation, making cobalt complexes potential candidates for anticancer therapy .

Biochemical Pathways

For example, cobalt has been found to play a role in the biosynthesis of cobalamin, a complex biochemical pathway known for its complexity . Cobalt is also involved in the preparation of hypoxia selective prodrugs and imaging agents .

Pharmacokinetics

In silico methods can be used to predict the adme properties of a compound, which can impact its bioavailability .

Result of Action

Cobalt complexes have been shown to have antiproliferative effects, inhibiting the growth of cancer cells .

Action Environment

The action of this compound, like other cobalt complexes, can be influenced by environmental factors. For example, the oxygen evolution reaction activity of cobalt-based catalysts can be determined by their surface oxidation/spin state . Additionally, the reactivity of cobalt fluorides allows chemists to develop diverse innovative catalytic fluorination and C–F functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cobalt silicofluoride can be synthesized through the reaction of cobalt(II) fluoride with silicon tetrafluoride. The reaction typically occurs under controlled conditions to ensure the formation of the desired product. The general reaction is as follows:

$$\text{CoF}_2 + \text{SiF}_4 \rightarrow \text{CoSiF}_6$$CoF2​+SiF4​→CoSiF6​

Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The process requires precise control of temperature and pressure to optimize yield and purity. The use of high-purity reactants is essential to minimize impurities in the final product .

Chemical Reactions Analysis

Types of Reactions: Cobalt silicofluoride undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions, leading to the formation of higher oxidation state compounds.

Reduction: Reduction reactions can convert this compound to lower oxidation state cobalt compounds.

Substitution: It can participate in substitution reactions where fluorine atoms are replaced by other ligands.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen, hydrogen peroxide, and other strong oxidizers.

Reducing Agents: Hydrogen gas, sodium borohydride, and other reducing agents.

Substitution Reagents: Various ligands such as phosphines, amines, and halides.

Major Products Formed:

Oxidation Products: Higher oxidation state cobalt compounds.

Reduction Products: Lower oxidation state cobalt compounds.

Substitution Products: Cobalt complexes with different ligands.

Comparison with Similar Compounds

Cobalt Fluoride (CoF₂): Similar in structure but lacks the silicon component.

Silicon Tetrafluoride (SiF₄): Contains silicon and fluorine but no cobalt.

Cobalt Chloride (CoCl₂): Another cobalt compound with different chemical properties.

Uniqueness: Cobalt silicofluoride is unique due to its combination of cobalt and silicon within the same compound, providing distinct chemical and physical properties that are not observed in its individual components .

Customer Q & A

Q1: What role does cobalt silicofluoride play in concrete formulations, and what are its potential benefits?

A1: this compound acts as a water-tightness enhancer in concrete formulations. [, ] It is often combined with silicate compounds, such as sodium silicate or potassium silicate, to achieve this effect. [, ] While the exact mechanism is not elaborated upon in these papers, the combination of silicofluorides and silicates likely contributes to the formation of denser, less permeable concrete, enhancing its resistance to water penetration. This enhanced water-tightness can lead to more durable and longer-lasting concrete structures.

Q2: Are there other chemical compounds similar to this compound used for the same purpose?

A2: Yes, the research papers mention several other silicofluoride compounds that can be used as alternatives to this compound in concrete formulations. These include zinc silicofluoride, copper silicofluoride, magnesium silicofluoride, nickel silicofluoride, lithium silicofluoride, and iron silicofluoride. [, ] These compounds, along with this compound, are often used interchangeably depending on factors such as cost, availability, and specific performance requirements.